Cas no 80827-59-4 (8-Azaspiro[4.5]decane-7,9-dione, 8-[4-(1-piperazinyl)butyl]-)

• Product name: 8-Azaspiro[4.5]decane-7,9-dione, 8-[4-(1-piperazinyl)butyl]-
• CAS No: 80827-59-4
• MF: C₁₇H₂₉N₃O₂
• MW: 307.43106
• CID: 704974
• PubChem ID: 12790496

8-Azaspiro[4.5]decane-7,9-dione, 8-[4-(1-piperazinyl)butyl]- Chemical and Physical Properties

Names and Identifiers

• 8-Azaspiro[4.5]decane-7,9-dione, 8-[4-(1-piperazinyl)butyl]-
• 8-(4-piperazin-1-ylbutyl)-8-azaspiro[4.5]decane-7,9-dione
• DTXSID50509952
• 8-[4-(Piperazin-1-yl)butyl]-8-azaspiro[4.5]decane-7,9-dione
• SCHEMBL9829623
• 80827-59-4
• Buspirone Impurity 17

• Inchi： InChI=1S/C17H29N3O2/c21-15-13-17(5-1-2-6-17)14-16(22)20(15)10-4-3-9-19-11-7-18-8-12-19/h18H,1-14H2
• InChI Key： ZOVNKFCHBFUAIS-UHFFFAOYSA-N
• SMILES： C1CCC2(C1)CC(=O)N(C(=O)C2)CCCCN3CCNCC3

Computed Properties

• Exact Mass: 307.22597718g/mol
• Monoisotopic Mass: 307.22597718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.6Ų